![molecular formula C16H13N3O2S B3129754 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine CAS No. 339107-44-7](/img/structure/B3129754.png)
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine
Overview
Description
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine, also known as PSB-603, is a potent and selective inhibitor of the protein kinase CK2. This compound has gained significant attention in the scientific community due to its potential applications in cancer research and drug development.
Mechanism of Action
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine works by binding to the ATP-binding site of CK2, thereby preventing the kinase from phosphorylating its downstream targets. This inhibition of CK2 activity leads to a disruption of various cellular processes, including cell cycle progression, DNA repair, and apoptosis.
Biochemical and Physiological Effects:
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has also been shown to have anti-inflammatory and anti-viral effects. Furthermore, 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine is its high selectivity for CK2, which reduces the risk of off-target effects. Additionally, 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has a high potency, allowing for effective inhibition of CK2 activity at low concentrations. However, one limitation of 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine is its poor solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.
Future Directions
There are many potential future directions for research on 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine. One area of interest is the development of 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine analogs with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine, as well as its potential applications in other areas of research beyond cancer and diabetes. Finally, the development of new methods for delivering 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine to specific tissues or cell types could open up new avenues for drug development and therapeutic intervention.
Scientific Research Applications
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has been extensively studied for its potential applications in cancer research. CK2 is an important regulator of cell growth and proliferation, and its overexpression has been linked to various types of cancer. 2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine has been shown to inhibit CK2 activity, leading to reduced cell viability and increased apoptosis in cancer cells.
properties
IUPAC Name |
5-(benzenesulfonyl)-2-phenylpyrimidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c17-15-14(22(20,21)13-9-5-2-6-10-13)11-18-16(19-15)12-7-3-1-4-8-12/h1-11H,(H2,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIMVSSZPVIWBRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-5-(phenylsulfonyl)-4-pyrimidinamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.